Sulfuric acid, monooctadecyl ester, magnesium salt

• CAS RN: 13006-05-8
• Molecular Formula: C18H38MgO4S+2
• Molecular Weight: 374.9 g/mol
• IUPAC Name: magnesium;octadecyl sulfate
• InChI: InChI=1S/2C18H38O4S.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21;/h2*2-18H2,1H3,(H,19,20,21);/q;;+2/p-2
• InChI Key: JJLHFBKJPGRGMU-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].CCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[Mg+2]

Description

Sulfuric acid, monooctadecyl ester, magnesium salt, also known as magnesium stearate, is a commonly used excipient in the pharmaceutical industry. It is a white, odorless, and tasteless powder that is insoluble in water and alcohol. Magnesium stearate is widely used in the production of tablets and capsules due to its lubricating properties. It is also used in the food industry as a flowing agent and as a release agent in the production of plastics and rubber.

Mechanism Of Action

The mechanism of action of Sulfuric acid, monooctadecyl ester, magnesium salt stearate as a lubricant is not fully understood. It is believed that Sulfuric acid, monooctadecyl ester, magnesium salt stearate forms a thin layer on the surface of the tablet or capsule, which reduces the friction between the tablet or capsule and the manufacturing equipment. This helps to prevent the tablets or capsules from sticking to the equipment and ensures a consistent dose.

Biochemical And Physiological Effects

Magnesium stearate is generally considered to be safe for human consumption. It is not absorbed by the body and is excreted unchanged in the feces. Magnesium stearate has no known biochemical or physiological effects on the body.

Advantages And Limitations For Lab Experiments

Magnesium stearate has several advantages as an excipient in lab experiments. It is widely available, relatively inexpensive, and easy to use. Magnesium stearate is also non-toxic and has no known biochemical or physiological effects on the body. However, Sulfuric acid, monooctadecyl ester, magnesium salt stearate may interfere with certain analytical methods, such as infrared spectroscopy and X-ray diffraction. Magnesium stearate may also affect the dissolution rate of drugs, which can impact the bioavailability of the drug.

Future Directions

There are several future directions for research on Sulfuric acid, monooctadecyl ester, magnesium salt stearate. One area of research could be the development of new excipients that are more effective than Sulfuric acid, monooctadecyl ester, magnesium salt stearate. Another area of research could be the study of the effects of Sulfuric acid, monooctadecyl ester, magnesium salt stearate on the dissolution rate and bioavailability of drugs. Additionally, more research could be done on the mechanism of action of Sulfuric acid, monooctadecyl ester, magnesium salt stearate as a lubricant.

Synthesis Methods

Magnesium stearate is synthesized by the reaction of stearic acid with Sulfuric acid, monooctadecyl ester, magnesium salt hydroxide or Sulfuric acid, monooctadecyl ester, magnesium salt oxide. The reaction takes place in the presence of water and heat, resulting in the formation of Sulfuric acid, monooctadecyl ester, magnesium salt stearate and water. The reaction can be represented by the following equation:
2C18H36O2 + Mg(OH)2 → Mg(C18H35O2)2 + H2O

Scientific Research Applications

Magnesium stearate is widely used as an excipient in the pharmaceutical industry. It is used to improve the flowability and compressibility of powders, which is essential for the production of tablets and capsules. Magnesium stearate is also used as a lubricant, which reduces friction between the tablet or capsule and the manufacturing equipment. This helps to prevent the tablets or capsules from sticking to the equipment and ensures a consistent dose.